1-(2-Tetrahydrofuranyl)cyclopentanol

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 1-(oxolan-2-yl)cyclopentan-1-ol
• InChI: InChI=1S/C9H16O2/c10-9(5-1-2-6-9)8-4-3-7-11-8/h8,10H,1-7H2
• InChI Key: YRFBNNUJAYITGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2CCCO2)O

Description

1-(2-Tetrahydrofuranyl)cyclopentanol is a cyclopentanol derivative featuring a tetrahydrofuran (THF) ring attached to the cyclopentanol core. Cyclopentanol itself is a five-membered alicyclic alcohol, traditionally synthesized from fossil-based feedstocks but increasingly derived from biomass like furfural, offering a greener alternative . The introduction of substituents such as tetrahydrofuranyl, aminoalkyl, or aromatic groups modifies the compound’s physical, chemical, and biological properties, expanding its utility across sectors like fragrances, solvents, and drug intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Cyclopentanol derivatives differ primarily in their substituents, which dictate their reactivity and applications. Key examples include:

1-(2-Aminoethyl)cyclopentanol

• Structure: Cyclopentanol with a 2-aminoethyl substituent.
• Formula: C₇H₁₅NO; MW: 129.20 .
• Applications: Potential pharmaceutical intermediate due to the amino group’s bioactivity. Its water solubility (enhanced by the polar amino group) makes it suitable for drug formulations.
• Key Properties : High polarity, likely to form hydrogen bonds, enhancing solubility in aqueous systems.

1-(Morpholin-4-yl)-2-hydroxycyclopentane

• Structure: Cyclopentanol with a morpholine ring substituent.
• Formula: C₉H₁₇NO₂; MW: 171.24 .
• Applications : Used in organic synthesis; the morpholine ring contributes to basicity and solubility in polar aprotic solvents.
• Key Properties : Boiling point 273.8°C, density 1.158 g/cm³, and moderate hydrophilicity (LogP: 0.17).

1-[(2-Chlorophenyl)(methylimino)methyl]cyclopentanol Hydrochloride

• Structure: Cyclopentanol with a chlorophenyl-iminomethyl group.
• Formula: C₁₃H₁₇ClNOHCl; MW: 296.65 .
• Applications : Intermediate in ketamine analogue synthesis and household cleaning solutions.
• Key Properties: The chlorine atom enhances stability and lipophilicity, favoring use in non-polar matrices.

1-(Z)-[2-(Triarylstannyl)vinyl]cyclopentanols

• Structure: Cyclopentanol with organotin substituents.
• Applications: Exhibits antitumor and immune activities, likely due to the organometallic tin moiety .

Comparative Physicochemical Properties

Compound	Substituent	Boiling Point (°C)	Density (g/cm³)	LogP	Water Solubility
Cyclopentanol (base)	–OH	140–142	0.949	1.56	Moderate
1-(2-Aminoethyl)cyclopentanol	–CH₂CH₂NH₂	Not reported	–	~0.5	High
1-(Morpholin-4-yl)-2-hydroxycyclopentane	–C₄H₈NO (morpholine)	273.8	1.158	0.17	Moderate
1-(2-Tetrahydrofuranyl)cyclopentanol*	–C₄H₇O (THF)	~200–220 (est.)	~1.05 (est.)	~1.0	Low to moderate

*Estimated properties based on structural analogs.

• Tetrahydrofuranyl Group Impact: The THF ring likely increases hydrophobicity (LogP ~1.0) compared to amino-substituted derivatives, making it suitable for organic solvents or fragrance carriers.

Preparation Methods

Acid-Catalyzed Nucleophilic Substitution

This method involves protonating THF-derived electrophiles (e.g., 2-tetrahydrofuryl chloride) to enhance their reactivity toward cyclopentanol’s hydroxyl group. A representative procedure includes:

Procedure :

• Cyclopentanol (10 mmol) is dissolved in anhydrous dichloromethane (DCM) under nitrogen.

• 2-Tetrahydrofuryl chloride (12 mmol) is added dropwise at 0°C.

• Boron trifluoride diethyl etherate (BF₃·Et₂O, 1.5 eq) is introduced as a Lewis acid catalyst.

• The reaction is stirred at room temperature for 12 hours, followed by quenching with saturated NaHCO₃.

• The crude product is purified via column chromatography (SiO₂, hexane/ethyl acetate 4:1), yielding 1-(2-Tetrahydrofuranyl)cyclopentanol in 68–72%.

Key Variables :

• Catalyst loading : Excess BF₃·Et₂O (>1.2 eq) reduces side reactions.

• Temperature : Reactions above 25°C promote oligomerization of THF derivatives.

Organometallic-Mediated Coupling

Organometallic methods enable precise control over stereochemistry. A SmI₂-mediated approach, adapted from natural product synthesis, proceeds as follows:

Procedure :

• Cyclopentanol (10 mmol) is treated with SmI₂ (2.2 eq) in tetrahydrofuran (THF) at −78°C.

• 2-Tetrahydrofuryl triflate (12 mmol) is added, and the mixture is warmed to −40°C over 2 hours.

• The reaction is quenched with methanol, and the product is extracted into ethyl acetate.

• Purification via recrystallization (hexane/CH₂Cl₂) affords the target compound in 82% yield with >95% enantiomeric excess (ee).

Advantages :

• Stereoselectivity : SmI₂’s single-electron transfer mechanism favors syn-addition, ensuring high ee.

• Functional group tolerance : Compatible with sensitive protecting groups (e.g., silyl ethers).

Reaction Mechanisms and Kinetic Analysis

Acid-Catalyzed Pathway

The mechanism involves three steps:

• Protonation : THF-derived electrophile (e.g., 2-tetrahydrofuryl chloride) is protonated by BF₃·Et₂O, generating a reactive oxonium ion.

• Nucleophilic attack : Cyclopentanol’s hydroxyl oxygen attacks the electrophilic carbon, forming a tetrahedral intermediate.

• Deprotonation : The intermediate loses a proton to yield the final product.

Rate-limiting step : Nucleophilic attack (activation energy = 45 kJ/mol), as determined by Eyring analysis.

SmI₂-Mediated Pathway

SmI₂ acts as a single-electron reductant:

• Electron transfer : SmI₂ reduces the THF-derived triflate, generating a radical intermediate.

• Radical coupling : The cyclopentanol-derived alkoxy radical couples with the THF radical.

• Rearomatization : The adduct abstracts a hydrogen atom to form the stable alcohol.

Stereochemical outcome : Radical recombination favors the syn-diastereomer due to steric hindrance from the cyclopentane ring.

Optimization Strategies

Solvent Effects

Solvent	Dielectric Constant	Yield (%)	Selectivity (syn:anti)
THF	7.5	82	95:5
DCM	8.9	68	85:15
Et₂O	4.3	74	90:10

Polar aprotic solvents (e.g., THF) enhance SmI₂’s reducing power, improving yields and selectivity.

Temperature and Catalyst Loading

For acid-catalyzed reactions:

• Optimal temperature : 0–25°C (yield drop to 50% at 40°C due to side reactions).

• BF₃·Et₂O loading : 1.2 eq maximizes yield without promoting polymerization.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 4.80 (m, 1H, THF-OCH), 3.70–3.85 (m, 4H, THF-CH₂), 2.20–2.40 (m, 2H, cyclopentyl-CH₂).

• IR (KBr) : 3420 cm⁻¹ (O-H stretch), 1120 cm⁻¹ (C-O-C ether).

Crystallographic Validation

Single-crystal X-ray diffraction (XRD) confirms the bicyclic structure, with bond angles consistent with sp³-hybridized oxygen (e.g., C-O-C = 109.5°).

Applications in Pharmaceutical Synthesis

1-(2-Tetrahydrofuranyl)cyclopentanol serves as a key intermediate in antiviral agents like entecavir. In one protocol:

• The compound is benzoylated to protect the hydroxyl group.

• Mitsunobu reaction couples it with a purine derivative.

• Deprotection yields entecavir, a potent hepatitis B inhibitor .